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Compound of Interest

Compound Name: Torkinib

Cat. No.: B612163 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Torkinib (PP242), a potent and selective mTOR inhibitor. By offering

clear procedural guidance, this document aims to be the preferred resource for laboratory

safety and chemical handling, fostering a culture of safety and precision in your research

endeavors.

Essential Safety and Handling at a Glance
All personnel must be thoroughly trained on the handling, storage, and disposal of Torkinib
before commencing any experimental work. The following table summarizes the immediate

safety information required for the safe handling of Torkinib.
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Parameter Details

Chemical Name
2-(4-amino-1-isopropyl-1H-pyrazolo[3,4-

d]pyrimidin-3-yl)-1H-indol-5-ol

Synonyms Torkinib, PP242

CAS Number 1092351-67-1

Molecular Formula C₁₆H₁₆N₆O

Molecular Weight 308.34 g/mol [1]

Appearance Solid powder

Primary Hazard

The toxicological properties of this substance

have not been fully investigated. Handle as a

potentially hazardous substance.

Storage
Store powder at -20°C for up to 3 years. Store in

solvent at -80°C for up to 1 year.[2]

Personal Protective Equipment (PPE) for Torkinib
A multi-layered approach to personal protection is crucial when handling Torkinib to minimize

exposure risk. The following table outlines the recommended PPE for various laboratory tasks

involving this compound.
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Task Required Personal Protective Equipment

Weighing and Aliquoting Powder

- Nitrile gloves (double-gloving recommended)-

Lab coat- Safety glasses with side shields or

safety goggles- Particulate respirator (N95 or

higher) within a certified chemical fume hood

Preparing Stock Solutions

- Nitrile gloves- Lab coat- Safety glasses with

side shields or safety goggles- Work to be

performed in a chemical fume hood

Cell Culture and In Vitro Assays - Nitrile gloves- Lab coat- Safety glasses

In Vivo Animal Studies

- Nitrile gloves- Lab coat or disposable gown-

Safety glasses- For procedures with a risk of

aerosolization, a respirator may be necessary.

Operational Plans: From Receipt to Disposal
A clear and concise operational plan is essential for the safe and efficient use of Torkinib in a

laboratory setting.

Receiving and Storage
Upon receipt, the container should be inspected for any damage. The compound, as a solid

powder, should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, it is recommended to store the powder at -20°C.[2] Stock solutions

should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C.[2]

Experimental Workflow for Handling Torkinib
The following diagram outlines a typical workflow for handling Torkinib, from the preparation of

stock solutions to the execution of cell-based assays.
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A typical experimental workflow for handling Torkinib.
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Disposal Plan
All waste contaminated with Torkinib, including pipette tips, tubes, gloves, and cell culture

media, should be considered hazardous chemical waste.

Solid Waste: Collect in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container. Do not pour down the drain.

Sharps: All needles and syringes used for in vivo studies should be disposed of in a

designated sharps container for hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Quantitative Data Summary
The following tables provide key quantitative data for Torkinib to facilitate experimental

planning and execution.

Solubility Data
Solvent Solubility Concentration Notes

DMSO 50 mg/mL[3] 162.16 mM[3]
Ultrasonic agitation

may be required.[3]

Ethanol 17 mg/mL[4] 55.13 mM[4]

Water Insoluble[4]

Inhibitory Activity (IC₅₀)
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Target IC₅₀

mTOR 8 nM[3][5]

mTORC1 30 nM[3][5]

mTORC2 58 nM[3][5]

p110δ 100 nM[3]

DNA-PK 410 nM[3]

Torkinib's Mechanism of Action: Inhibition of the
mTOR Signaling Pathway
Torkinib is a selective and ATP-competitive inhibitor of mTOR, targeting both the mTORC1 and

mTORC2 complexes.[3][5] This dual inhibition is a key feature that distinguishes it from

rapamycin and its analogs (rapalogs), which primarily inhibit mTORC1. The mTOR signaling

pathway is a central regulator of cell growth, proliferation, metabolism, and survival.

The following diagram illustrates the mTOR signaling pathway and the points of inhibition by

Torkinib.
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Torkinib's inhibition of the mTOR signaling pathway.
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By inhibiting both mTORC1 and mTORC2, Torkinib effectively blocks the downstream

signaling cascades that promote cell proliferation and survival, making it a valuable tool for

cancer research.[6]

Detailed Experimental Protocol: Preparation of
Torkinib for In Vitro Cell-Based Assays
The following is a generalized protocol for the preparation and use of Torkinib in a typical cell-

based assay. Researchers should adapt this protocol based on their specific cell lines and

experimental conditions.

Materials:

Torkinib (PP242) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Sterile, filtered pipette tips

Cell culture medium appropriate for the cell line

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Prepare a High-Concentration Stock Solution:

In a chemical fume hood, carefully weigh the desired amount of Torkinib powder.

Dissolve the powder in anhydrous DMSO to a final concentration of 10 mM. For example,

to prepare a 10 mM stock solution from 1 mg of Torkinib (MW: 308.34 g/mol ), add 324.3

µL of DMSO.
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Vortex the solution thoroughly to ensure complete dissolution. If necessary, use an

ultrasonic bath for brief periods to aid dissolution.[3]

Visually inspect the solution to ensure there are no particulates.

Aliquot and Store the Stock Solution:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. This prevents contamination and degradation from repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year).[2]

Prepare Working Solutions:

On the day of the experiment, thaw a single aliquot of the 10 mM Torkinib stock solution

at room temperature.

Prepare a series of working solutions by serially diluting the stock solution in the

appropriate cell culture medium.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

For example, to prepare a 10 µM working solution, you could perform a 1:1000 dilution of

the 10 mM stock solution in your cell culture medium.

Treat Cells:

Remove the existing medium from your cultured cells and replace it with the medium

containing the desired concentration of Torkinib.

Include appropriate controls in your experiment, such as a vehicle control (medium with

the same concentration of DMSO as your highest Torkinib concentration) and an

untreated control.
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Incubate the cells for the desired period as per your experimental design.

Note: The optimal concentration of Torkinib and the incubation time will vary depending on the

cell line and the specific assay being performed. It is recommended to perform a dose-

response and time-course experiment to determine the optimal conditions for your system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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